Cas no 921575-00-0 (N-(3,4-difluorophenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)
N-(3,4-difluorophenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-(3,4-difluorophenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
- AKOS024631028
- N-(3,4-difluorophenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide
- N-(3,4-difluorophenyl)-5-methyl-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
- F2248-0089
- 921575-00-0
- AB00678151-01
- N-(3,4-difluorophenyl)-5-methyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
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- Inchi: 1S/C20H14F2N4O2/c1-25-10-14(19(27)23-12-7-8-16(21)17(22)9-12)18-15(11-25)20(28)26(24-18)13-5-3-2-4-6-13/h2-11H,1H3,(H,23,27)
- InChI Key: FMCFDYCSEHIGAD-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)NC(C1=CN(C)C=C2C(N(C3C=CC=CC=3)N=C21)=O)=O)F
Computed Properties
- Exact Mass: 380.10848203g/mol
- Monoisotopic Mass: 380.10848203g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 757
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 65Ų
N-(3,4-difluorophenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2248-0089-2μmol |
N-(3,4-difluorophenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide |
921575-00-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2248-0089-5μmol |
N-(3,4-difluorophenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide |
921575-00-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2248-0089-10μmol |
N-(3,4-difluorophenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide |
921575-00-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2248-0089-20μmol |
N-(3,4-difluorophenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide |
921575-00-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2248-0089-1mg |
N-(3,4-difluorophenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide |
921575-00-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2248-0089-2mg |
N-(3,4-difluorophenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide |
921575-00-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2248-0089-3mg |
N-(3,4-difluorophenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide |
921575-00-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2248-0089-4mg |
N-(3,4-difluorophenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide |
921575-00-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2248-0089-5mg |
N-(3,4-difluorophenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide |
921575-00-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2248-0089-10mg |
N-(3,4-difluorophenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide |
921575-00-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(3,4-difluorophenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on N-(3,4-difluorophenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
Comprehensive Analysis of N-(3,4-difluorophenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 921575-00-0)
In the realm of pharmaceutical and chemical research, N-(3,4-difluorophenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 921575-00-0) has emerged as a compound of significant interest. This molecule, with its intricate structure and potential applications, is increasingly being studied for its unique properties. Researchers and industry professionals are keen to understand its synthesis, mechanism of action, and potential therapeutic benefits. The compound's pyrazolo[4,3-c]pyridine core is particularly noteworthy, as it is a scaffold found in various bioactive molecules.
The N-(3,4-difluorophenyl) moiety in this compound adds another layer of complexity and functionality. Fluorinated aromatic rings are known to enhance the metabolic stability and bioavailability of pharmaceutical compounds, making this derivative a promising candidate for drug development. Recent studies have explored its interactions with biological targets, particularly in the context of kinase inhibition and enzyme modulation. These investigations are aligned with current trends in precision medicine, where targeted therapies are gaining traction.
One of the most frequently asked questions about CAS No. 921575-00-0 pertains to its solubility and stability under various conditions. Researchers have reported that the compound exhibits moderate solubility in organic solvents like DMSO and methanol, which is crucial for its formulation in preclinical studies. Additionally, its stability under physiological pH ranges makes it a viable candidate for further in vitro and in vivo testing. These properties are often highlighted in forums and discussions among chemists and pharmacologists.
Another area of interest is the synthetic route for N-(3,4-difluorophenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide. Recent advancements in green chemistry have spurred the development of more efficient and environmentally friendly synthesis methods. For instance, catalytic approaches using transition metals or organocatalysts have been explored to reduce waste and improve yields. These innovations are particularly relevant in today's climate-conscious research environment, where sustainable practices are prioritized.
The potential therapeutic applications of this compound are also a hot topic. Preliminary studies suggest that it may exhibit activity against certain inflammatory pathways and oxidative stress-related mechanisms. This aligns with the growing demand for novel anti-inflammatory agents, especially in the context of chronic diseases. Furthermore, its structural similarity to known neuroprotective agents has sparked interest in its potential use for neurological disorders, a field that is rapidly expanding due to the aging global population.
From a commercial perspective, CAS No. 921575-00-0 is gaining attention in the pharmaceutical industry. Companies specializing in small molecule drug discovery are actively screening this compound for its drug-like properties. Its patent status and regulatory considerations are also being closely monitored, as these factors will influence its trajectory from the lab to the market. The compound's versatility and potential for modification make it a valuable asset in the quest for new therapeutics.
In conclusion, N-(3,4-difluorophenyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide represents a fascinating area of research with broad implications. Its unique chemical structure, combined with its potential biological activities, positions it as a compound worth watching in the coming years. As scientific understanding deepens and synthetic methodologies improve, this molecule may well become a cornerstone in the development of next-generation pharmaceuticals.
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